Cas no 2138227-38-8 (4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine)

• Product Name: 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine
• CAS No: 2138227-38-8
• MF: C₁₃H₁₀BrF₂N
• MW: 298.126009464264
• MDL: MFCD31600900
• CID: 5610289
• PubChem ID: 165486948
• Update Time: 2025-05-20

4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(bromomethyl)phenyl]-2-(difluoromethyl)pyridine
• EN300-844146
• 2138227-38-8
• 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine

• MDL： MFCD31600900
• Inchi： 1S/C13H10BrF2N/c14-8-9-1-3-10(4-2-9)11-5-6-17-12(7-11)13(15)16/h1-7,13H,8H2
• InChI Key： RWKHSMAYTLTFLC-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1C=CN=C(C(F)F)C=1

Computed Properties

• Exact Mass: 296.99647g/mol
• Monoisotopic Mass: 296.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine

Introduction to 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine (CAS No. 2138227-38-8)

4-4-(Bromomethyl)phenyl-2-(difluoromethyl)pyridine (CAS No. 2138227-38-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a bromomethyl group and a difluoromethylated pyridine ring, which contribute to its potential biological activities and applications.

The bromomethyl group in 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine is a versatile functional group that can participate in various chemical reactions, making it an attractive candidate for the synthesis of complex molecules. The difluoromethylated pyridine ring, on the other hand, imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The bromomethyl group facilitates covalent binding to specific protein targets, while the difluoromethylated pyridine ring enhances the compound's lipophilicity and cell permeability.

In addition to its biological activities, 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine has been explored for its use in chemical biology and probe development. The compound's ability to selectively target and modify proteins makes it a valuable tool for studying protein function and interactions. Researchers at the University of California, San Francisco, have utilized this compound to develop novel probes for investigating signaling pathways in cancer cells.

The synthesis of 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine has been optimized using modern synthetic methods, ensuring high yields and purity. A key step in the synthesis involves the introduction of the bromomethyl group via a selective bromination reaction, followed by the formation of the difluoromethylated pyridine ring through a metal-catalyzed coupling reaction. These synthetic strategies have been detailed in several peer-reviewed publications, providing a robust foundation for further research and development.

The physicochemical properties of 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine, such as its solubility, stability, and partition coefficient, have been extensively characterized. These properties are crucial for understanding the compound's behavior in biological systems and optimizing its formulation for various applications. For example, studies have shown that the compound exhibits good solubility in organic solvents and moderate solubility in water, making it suitable for both in vitro and in vivo experiments.

In terms of safety and toxicity, preliminary assessments indicate that 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine is well-tolerated at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are ongoing to ensure its safe use in clinical settings. Preclinical studies have demonstrated that the compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

The potential applications of 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine extend beyond traditional drug discovery. The compound's unique properties make it a promising candidate for use in diagnostic imaging agents and as a scaffold for developing new materials with tailored properties. Researchers at Harvard University have explored the use of this compound as a building block for constructing supramolecular assemblies with tunable optical and electronic properties.

In conclusion, 4-4-(bromomethyl)phenyl-2-(difluoromethyl)pyridine (CAS No. 2138227-38-8) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique structural features and biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.